Cas no 6670-44-6 (4,4-bis(carboxymethyl)cyclohexanecarboxylic acid)

• Product Name: 4,4-bis(carboxymethyl)cyclohexanecarboxylic acid
• CAS No: 6670-44-6
• MF: C₁₁H₁₆O₆
• MW: 244.241144180298
• CID: 1718555
• PubChem ID: 5226382
• Update Time: 2025-04-21

4,4-bis(carboxymethyl)cyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-bis(carboxymethyl)cyclohexanecarboxylic acid
• 4,4-bis(carboxymethyl)cyclohexane-1-carboxylic acid
• 6670-44-6
• DTXSID10411461
• SCHEMBL2870169
• 4-carboxy-1,1-cyclohexanediacetic acid
• 10428-80-5
• 2,2'-(4-Carboxycyclohexane-1,1-diyl)diacetic acid
• AKOS024337485

• Inchi： 1S/C11H16O6/c12-8(13)5-11(6-9(14)15)3-1-7(2-4-11)10(16)17/h7H,1-6H2,(H,12,13)(H,14,15)(H,16,17)
• InChI Key： FJPATRZRCOLKEC-UHFFFAOYSA-N
• SMILES： OC(C1CCC(CC(=O)O)(CC(=O)O)CC1)=O

Computed Properties

• Exact Mass: 244.09468
• Monoisotopic Mass: 244.094688
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112
• XLogP3: 0.4

Experimental Properties

• Density: 1.345
• Boiling Point: 531.1°C at 760 mmHg
• Flash Point: 289.1°C
• Refractive Index: 1.523
• PSA: 111.9